Methyl 2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Specification

• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: methyl 2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-3,4-dihydro-1H-isoquinoline-3-carboxylate
• Standard InChI: InChI=1S/C16H18N2O5S/c1-10-15(11(2)23-17-10)24(20,21)18-9-13-7-5-4-6-12(13)8-14(18)16(19)22-3/h4-7,14H,8-9H2,1-3H3
• Standard InChI Key: VIBQAXZBJLHNBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CC3=CC=CC=C3CC2C(=O)OC

Introduction

"Methyl 2-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylate" is a complex organic molecule likely synthesized for pharmaceutical or biochemical applications. Its structure suggests potential biological activity due to the presence of functional groups such as:

• Oxazole ring: Known for its role in bioactive molecules.

• Sulfonyl group: Often associated with enhanced solubility and biological activity.

• Tetrahydroisoquinoline core: Common in natural products and drug candidates.

Key Steps:

• Formation of the Oxazole Ring:

  • A cyclization reaction involving precursors like 3,5-dimethylamino alcohols and carboxylic acids.

• Attachment of the Sulfonyl Group:

  • Sulfonation using sulfonyl chlorides in the presence of a base.

• Construction of the Tetrahydroisoquinoline Core:

  • Likely derived from a Pictet-Spengler reaction between an amine and an aldehyde or ketone.

• Esterification:

  • Conversion of the carboxylic acid group into a methyl ester using methanol and an acid catalyst.

Drug Development

The compound's structural features suggest potential applications in:

• Cancer treatment: Sulfonamide derivatives often exhibit antiproliferative activity.

• Neurological research: Tetrahydroisoquinolines are studied for their effects on neurotransmitter systems.

Chemical Biology

The molecule could serve as a probe to study enzyme interactions or cellular pathways due to its multifunctional nature.

Techniques for Validation:

Technique	Purpose
NMR Spectroscopy	Confirm structural details (1H, 13C spectra).
Mass Spectrometry	Determine molecular weight and fragmentation patterns.
IR Spectroscopy	Identify functional groups (e.g., sulfonyl group).
X-ray Crystallography	Elucidate 3D structure if crystalline.

Biological Testing

• In vitro assays:

  • Cytotoxicity against cancer cell lines.

  • Enzyme inhibition studies.

• In vivo studies:

  • Pharmacokinetics and toxicity profiling in animal models.

Computational Studies

• Molecular docking to predict binding affinity with biological targets.

• QSAR modeling to correlate structure with activity.

If additional resources become available or if you have access to specific databases or journals, more precise information about this compound can be retrieved and analyzed further.